Cas no 1592584-43-4 (Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]-)

• Product Name: Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]-
• CAS No: 1592584-43-4
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6444936
• Update Time: 2025-06-11

Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]-

• Inchi： 1S/C10H11BrClNO/c11-8-2-1-7(10(12)3-8)6-14-9-4-13-5-9/h1-3,9,13H,4-6H2
• InChI Key： ORQRTKGOELQUEJ-UHFFFAOYSA-N
• SMILES： N1CC(OCC2=CC=C(Br)C=C2Cl)C1

Additional information on Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]-

Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- (CAS No. 1592584-43-4): An Overview of a Promising Compound in Pharmaceutical Research

Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- (CAS No. 1592584-43-4) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered nitrogen-containing heterocycles. The presence of the 3-[(4-bromo-2-chlorophenyl)methoxy] substituent imparts specific chemical and biological characteristics that make it a valuable candidate for various medicinal applications.

The synthesis of Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- involves a series of well-defined chemical reactions, including the formation of the azetidine ring and the introduction of the 3-[(4-bromo-2-chlorophenyl)methoxy] group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

In terms of its physical and chemical properties, Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- is a solid at room temperature with a molecular weight of approximately 311.6 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which makes it suitable for various biochemical assays and in vitro studies. The compound's stability under different conditions has been extensively studied, ensuring its reliability in experimental settings.

The biological activity of Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- has been a focal point of numerous research efforts. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug development. For instance, it has been reported to inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways and cellular processes such as proliferation and apoptosis.

In addition to its enzymatic inhibition properties, Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- has demonstrated potential as an antitumor agent. Preclinical studies have shown that it can effectively reduce the viability of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of cell cycle arrest and apoptosis, highlighting its therapeutic potential in oncology.

The pharmacokinetic profile of Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- has also been investigated to assess its suitability for in vivo applications. Animal studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it can be effectively delivered to target tissues with minimal toxicity. These findings support further exploration of this compound in preclinical and clinical trials.

To further enhance the therapeutic potential of Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]-, researchers are actively investigating structure-activity relationships (SAR) to optimize its potency and selectivity. By modifying the substituents on the azetidine ring or the phenyl group, scientists aim to develop more effective derivatives with improved pharmacological profiles.

In conclusion, Azetidine, 3-[(4-bromo-2-chlorophenyl)methoxy]- (CAS No. 1592584-43-4) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development across various therapeutic areas. Ongoing research efforts are expected to uncover new applications and optimize its use in clinical settings.